2-cyano-N-(4-{[(3,4-dimethylisoxazol-5-yl)amino]sulfonyl}phenyl)acetamide

• IUPAC Name: 2-cyano-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C14H14N4O4S/c1-9-10(2)17-22-14(9)18-23(20,21)12-5-3-11(4-6-12)16-13(19)7-8-15/h3-6,18H,7H2,1-2H3,(H,16,19)
• InChI Key: OJRYIUWXXBRFTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CC#N
• Molecular Formula: C14H14N4O4S
• Molecular Weight: 334.35 g/mol

Description

“2-cyano-N-(4-{[(3,4-dimethylisoxazol-5-yl)amino]sulfonyl}phenyl)acetamide” is a chemical compound with the molecular formula C14H14N4O4S. It has a molecular weight of 334.35. The compound is typically stored at refrigerated temperatures.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H14N4O4S/c1-9-10(2)17-22-14(9)18-23(20,21)12-5-3-11(4-6-12)16-13(19)7-8-15/h3-6,18H,7H2,1-2H3,(H,16,19). The SMILES representation is CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CC#N.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 334.35 and a molecular formula of C14H14N4O4S. It is typically stored at refrigerated temperatures.

Scientific Research Applications

Antimicrobial Applications

Research has demonstrated that derivatives of 2-cyano-N-(4-{[(3,4-dimethylisoxazol-5-yl)amino]sulfonyl}phenyl)acetamide exhibit significant antimicrobial activities. These compounds have been synthesized and evaluated for their ability to inhibit the growth of various bacterial and fungal strains. For instance, studies involving the synthesis of isoxazole-based heterocycles incorporating the sulfamoyl moiety showed promising antibacterial and antifungal results (Darwish, Atia, & Farag, 2014). Similarly, novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a biologically active sulfonamide moiety have been synthesized, displaying significant antimicrobial potency (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Antitumor Applications

Further scientific research has explored the antitumor potential of derivatives of this compound. Various studies have synthesized new heterocyclic compounds with the intention of evaluating their antitumor activity. Among these, certain thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have shown promising inhibitory effects on different cancer cell lines, indicating their potential as anticancer agents (Albratty, El-Sharkawy, & Alam, 2017).

Fluorescent Molecular Probes

Compounds structurally related to this compound have been investigated for their potential as fluorescent molecular probes. The development of fluorescent solvatochromic dyes incorporating a dimethylamino group and a sulfonyl group offers a novel approach for the creation of highly sensitive probes for biological events and processes analysis (Diwu, Lu, Zhang, Klaubert, & Haugland, 1997).